Chlorpromazine N-Oxide

• CAS No.: 1672-76-0
• Product Name: Chlorpromazine N-Oxide
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol
• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine oxide
• Standard InChI: InChI=1S/C17H19ClN2OS/c1-20(2,21)11-5-10-19-14-6-3-4-7-16(14)22-17-9-8-13(18)12-15(17)19/h3-4,6-9,12H,5,10-11H2,1-2H3
• Standard InChIKey: LFDFWIIFGRXCFR-UHFFFAOYSA-N
• SMILES: C[N+](C)(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)[O-]
• Canonical SMILES: C[N+](C)(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)[O-]
• Description: Chlorpromazine N-oxide is an organochlorine compound that is chlorpromazine in which the acyclic tertiary amino group has been converted into the corresponding N-oxide. It has a role as a metabolite. It is an organochlorine compound, a member of phenothiazines and a tertiary amine oxide. It derives from a chlorpromazine.; Chlorpromazine-N-oxide belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine-N-oxide is considered to be a practically insoluble (in water) and relatively neutral molecule. Chlorpromazine-N-oxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, chlorpromazine-N-oxide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorpromazine-N-oxide can be converted into chlorpromazine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: chlorpromazine N-oxide
• PubChem Compound: 443037
• Last Modified: Dec 23 2021